![molecular formula C19H18N2O5S B2857397 1-(4-Ethoxybenzoyl)-3-(4-methylphenyl)sulfonylimidazol-2-one CAS No. 950320-61-3](/img/structure/B2857397.png)
1-(4-Ethoxybenzoyl)-3-(4-methylphenyl)sulfonylimidazol-2-one
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Overview
Description
1-(4-Ethoxybenzoyl)-3-(4-methylphenyl)sulfonylimidazol-2-one, also known as Ebselen, is a synthetic organoselenium compound. It was first synthesized in the 1980s as an anti-inflammatory agent, but its potential as a therapeutic agent for a range of diseases has since been explored. Ebselen's unique chemical structure and mechanism of action make it a promising candidate for further research in the field of medicinal chemistry.
Mechanism of Action
1-(4-Ethoxybenzoyl)-3-(4-methylphenyl)sulfonylimidazol-2-one's mechanism of action is complex and multifaceted. It is known to act as a potent antioxidant, scavenging reactive oxygen species and reducing oxidative stress in cells. This compound has also been shown to inhibit the activity of several enzymes involved in inflammation and cell signaling pathways, including cyclooxygenase-2 and protein kinase C. Additionally, this compound is able to modulate the activity of several transcription factors, including NF-κB and AP-1, which play important roles in regulating gene expression.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects in vitro and in vivo. In addition to its antioxidant and anti-inflammatory properties, this compound has been found to have anti-apoptotic effects, promote cell proliferation, and enhance the activity of the immune system. This compound has also been shown to have effects on the cardiovascular system, including reducing blood pressure and improving endothelial function.
Advantages and Limitations for Lab Experiments
1-(4-Ethoxybenzoyl)-3-(4-methylphenyl)sulfonylimidazol-2-one has several advantages as a research tool. It is relatively inexpensive and easy to synthesize, and its mechanism of action is well-characterized. This compound has also been found to be relatively non-toxic in animal studies, making it a potentially safe therapeutic agent. However, this compound's effects can be complex and context-dependent, and its use in laboratory experiments may require careful consideration of dosage and experimental conditions.
Future Directions
There are several potential future directions for research on 1-(4-Ethoxybenzoyl)-3-(4-methylphenyl)sulfonylimidazol-2-one. One area of interest is the development of this compound-based therapies for cancer and neurodegenerative diseases. Another area of interest is the exploration of this compound's potential as an antiviral agent, particularly in the context of emerging infectious diseases. Additionally, further research is needed to fully understand this compound's mechanism of action and its effects on different cell types and physiological systems.
Synthesis Methods
1-(4-Ethoxybenzoyl)-3-(4-methylphenyl)sulfonylimidazol-2-one can be synthesized through a multi-step process involving the reaction of 4-methylacetophenone with selenium dioxide and ethyl acetoacetate. The resulting intermediate is then reacted with 4-ethoxybenzoyl chloride and sodium sulfite to form this compound. The synthesis of this compound is relatively straightforward and can be carried out using standard laboratory equipment.
Scientific Research Applications
1-(4-Ethoxybenzoyl)-3-(4-methylphenyl)sulfonylimidazol-2-one has been studied for its potential therapeutic effects in a variety of diseases, including cancer, neurodegenerative disorders, and infectious diseases. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurodegenerative disease research, this compound has been found to have neuroprotective effects by reducing oxidative stress and inflammation. This compound has also been studied for its potential as an antiviral agent, particularly in the context of infectious diseases such as HIV and influenza.
properties
IUPAC Name |
1-(4-ethoxybenzoyl)-3-(4-methylphenyl)sulfonylimidazol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O5S/c1-3-26-16-8-6-15(7-9-16)18(22)20-12-13-21(19(20)23)27(24,25)17-10-4-14(2)5-11-17/h4-13H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVAOPANHRMWCBO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)N2C=CN(C2=O)S(=O)(=O)C3=CC=C(C=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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